Cas no 2460755-15-9 (1-(2-aminoethyl)-1H-1,2,3-triazol-4-ylmethanol dihydrochloride)

• Product Name: 1-(2-aminoethyl)-1H-1,2,3-triazol-4-ylmethanol dihydrochloride
• CAS No: 2460755-15-9
• MF: C₅H₁₂Cl₂N₄O
• MW: 215.080978393555
• MDL: MFCD32702774
• CID: 5462285
• PubChem ID: 154853246
• Update Time: 2025-06-10

1-(2-aminoethyl)-1H-1,2,3-triazol-4-ylmethanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(2-Aminoethyl)triazol-4-yl]methanol;dihydrochloride
• Z4517361341
• [1-(2-aminoethyl)-1H-1,2,3-triazol-4-yl]methanol dihydrochloride
• 1H-1,2,3-Triazole-4-methanol, 1-(2-aminoethyl)-, hydrochloride (1:2)
• 1-(2-aminoethyl)-1H-1,2,3-triazol-4-ylmethanol dihydrochloride

• MDL： MFCD32702774
• Inchi： 1S/C5H10N4O.2ClH/c6-1-2-9-3-5(4-10)7-8-9;;/h3,10H,1-2,4,6H2;2*1H
• InChI Key： QFWAZHIPJFQFQQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCC1=CN(CCN)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 99.6
• Topological Polar Surface Area: 77

Additional information on 1-(2-aminoethyl)-1H-1,2,3-triazol-4-ylmethanol dihydrochloride

Research Brief on 1-(2-aminoethyl)-1H-1,2,3-triazol-4-ylmethanol dihydrochloride (CAS: 2460755-15-9)

In recent years, the compound 1-(2-aminoethyl)-1H-1,2,3-triazol-4-ylmethanol dihydrochloride (CAS: 2460755-15-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and aminoethyl functional groups, has shown promising potential in various therapeutic applications, including drug discovery, targeted therapy, and chemical biology probes. The following research brief synthesizes the latest findings and developments related to this compound, highlighting its chemical properties, biological activities, and potential applications.

The synthesis and characterization of 1-(2-aminoethyl)-1H-1,2,3-triazol-4-ylmethanol dihydrochloride have been extensively studied, with recent literature emphasizing its role as a versatile intermediate in medicinal chemistry. The compound's structural features, including the triazole ring and the aminoethyl side chain, make it an attractive scaffold for the development of novel bioactive molecules. Recent studies have demonstrated its utility in click chemistry reactions, enabling the efficient conjugation of biomolecules for targeted drug delivery and diagnostic applications.

One of the most notable advancements in the application of this compound is its use in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have leveraged the triazole moiety of 1-(2-aminoethyl)-1H-1,2,3-triazol-4-ylmethanol dihydrochloride to design potent and selective kinase inhibitors, with recent preclinical studies showing promising results in terms of efficacy and safety profiles.

In addition to its role in kinase inhibition, this compound has also been explored for its potential in antimicrobial therapy. The triazole ring, a common pharmacophore in antifungal and antibacterial agents, contributes to the compound's ability to disrupt microbial cell wall synthesis. Recent in vitro studies have demonstrated its activity against a range of pathogenic bacteria and fungi, suggesting its potential as a lead compound for the development of new antimicrobial agents.

Furthermore, the compound's unique chemical properties have made it a valuable tool in chemical biology research. Its ability to form stable conjugates with biomolecules has been exploited in the development of fluorescent probes and imaging agents. These applications are particularly relevant in the study of cellular processes and disease mechanisms, providing researchers with powerful tools to visualize and understand complex biological systems.

Despite these promising developments, challenges remain in the optimization of 1-(2-aminoethyl)-1H-1,2,3-triazol-4-ylmethanol dihydrochloride for clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research and structural modifications. Ongoing studies are focused on improving the pharmacokinetic and pharmacodynamic properties of this compound to enhance its therapeutic potential.

In conclusion, 1-(2-aminoethyl)-1H-1,2,3-triazol-4-ylmethanol dihydrochloride (CAS: 2460755-15-9) represents a promising molecule with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. Continued research efforts are expected to further elucidate its potential and pave the way for its translation into clinical applications.